Cas no 1060229-75-5 (N-[4-(carbamoylmethyl)phenyl]thiophene-2-carboxamide)

• Product Name: N-[4-(carbamoylmethyl)phenyl]thiophene-2-carboxamide
• CAS No: 1060229-75-5
• MF: C₁₃H₁₂N₂O₂S
• MW: 260.311581611633
• CID: 6594204
• PubChem ID: 25862004
• Update Time: 2025-05-20

N-[4-(carbamoylmethyl)phenyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(carbamoylmethyl)phenyl]thiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-[4-(2-amino-2-oxoethyl)phenyl]-
• N-[4-(2-amino-2-oxoethyl)phenyl]thiophene-2-carboxamide
• N-(4-(2-amino-2-oxoethyl)phenyl)thiophene-2-carboxamide
• F5097-0659
• AKOS009267970
• 1060229-75-5

• Inchi： 1S/C13H12N2O2S/c14-12(16)8-9-3-5-10(6-4-9)15-13(17)11-2-1-7-18-11/h1-7H,8H2,(H2,14,16)(H,15,17)
• InChI Key： CBOUUAITCBRONU-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(CC(N)=O)C=C2)=O)SC=CC=1

Computed Properties

• Exact Mass: 260.06194880g/mol
• Monoisotopic Mass: 260.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.360±0.06 g/cm3(Predicted)
• Boiling Point: 413.4±35.0 °C(Predicted)
• pka: 12.53±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-[4-(carbamoylmethyl)phenyl]thiophene-2-carboxamide

Comprehensive Overview of N-[4-(carbamoylmethyl)phenyl]thiophene-2-carboxamide (CAS No. 1060229-75-5)

N-[4-(carbamoylmethyl)phenyl]thiophene-2-carboxamide, identified by its CAS No. 1060229-75-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a thiophene ring and a carbamoylmethylphenyl group, making it a valuable intermediate in drug discovery and development. Its carboxamide functionality enhances its potential for hydrogen bonding, which is critical for interactions with biological targets.

In recent years, the demand for N-[4-(carbamoylmethyl)phenyl]thiophene-2-carboxamide has surged due to its applications in designing novel therapeutics. Researchers are particularly interested in its role as a kinase inhibitor scaffold, which aligns with the growing focus on targeted cancer therapies. The compound's thiophene-2-carboxamide moiety is often explored in medicinal chemistry for its ability to modulate enzyme activity, addressing key challenges in drug selectivity and efficacy.

The synthesis of CAS No. 1060229-75-5 involves multi-step organic reactions, including amide coupling and functional group transformations. Its purity and stability are critical for reproducible results in high-throughput screening (HTS) assays, a technique widely used in modern drug discovery. Analytical methods such as HPLC and NMR are employed to validate its structural integrity, ensuring compliance with stringent pharmaceutical standards.

From an industrial perspective, N-[4-(carbamoylmethyl)phenyl]thiophene-2-carboxamide is often discussed in the context of green chemistry and sustainable synthesis. Companies are increasingly adopting catalytic processes to reduce waste and improve yield, reflecting broader trends in environmentally friendly manufacturing. This aligns with consumer and regulatory demands for eco-conscious chemical production.

Beyond pharmaceuticals, CAS No. 1060229-75-5 has potential applications in material science, particularly in the development of organic semiconductors. Its conjugated system and electron-rich thiophene ring make it a candidate for optoelectronic devices, a field experiencing rapid growth due to advancements in flexible electronics and wearable technology.

Frequently asked questions about N-[4-(carbamoylmethyl)phenyl]thiophene-2-carboxamide include its solubility profile (commonly in DMSO or DMF), storage conditions (typically -20°C under inert atmosphere), and compatibility with biochemical assays. These practical considerations are vital for researchers optimizing experimental protocols.

In summary, CAS No. 1060229-75-5 represents a versatile building block with cross-disciplinary relevance. Its dual utility in life sciences and advanced materials underscores its importance in contemporary research, while its synthetic adaptability positions it as a key player in the evolving landscape of precision medicine and smart materials.